Cas no 42391-68-4 (3H-2-Benzopyran-3-one,8a-ethenyloctahydro-4-methylene-,cis- (9CI))

• Product Name: 3H-2-Benzopyran-3-one,8a-ethenyloctahydro-4-methylene-,cis- (9CI)
• CAS No: 42391-68-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 335266
• PubChem ID: 300482
• Update Time: 2025-04-19

3H-2-Benzopyran-3-one,8a-ethenyloctahydro-4-methylene-,cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one,8a-ethenyloctahydro-4-methylene-,cis- (9CI)
• 8a-ethenyl-4-methylidene-1,4a,5,6,7,8-hexahydroisochromen-3-one
• AC1L6WEQ
• NSC175143
• NSC-175143
• NSC221576
• NSC-221576
• DTXSID00306291
• 42391-68-4

• Inchi： 1S/C12H16O2/c1-3-12-7-5-4-6-10(12)9(2)11(13)14-8-12/h3,10H,1-2,4-8H2
• InChI Key： DUVAMNCICWWNJV-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2CCCCC2(C=C)C1)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 318.6°Cat760mmHg
• Flash Point: 131°C
• Refractive Index: 1.505
• PSA: 26.3
• LogP: 2.46200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans